Cas no 106148-87-2 (Benzoic acid, 4-(1-ethylcyclohexyl)-)
106148-87-2 structure
Product Name:Benzoic acid, 4-(1-ethylcyclohexyl)-
CAS No:106148-87-2
MF:C15H20O2
MW:232.318104743958
CID:1172888
Update Time:2024-07-25
Benzoic acid, 4-(1-ethylcyclohexyl)- Chemical and Physical Properties
Names and Identifiers
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- Benzoic acid, 4-(1-ethylcyclohexyl)-
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- Inchi: 1S/C15H20O2/c1-2-15(10-4-3-5-11-15)13-8-6-12(7-9-13)14(16)17/h6-9H,2-5,10-11H2,1H3,(H,16,17)
- InChI Key: REXREVFVHKKEDZ-UHFFFAOYSA-N
- SMILES: C(O)(=O)C1=CC=C(C2(CC)CCCCC2)C=C1
Computed Properties
- Exact Mass: 232.1464
Experimental Properties
- Density: 1.059±0.06 g/cm3(Predicted)
- Melting Point: 112.5-114.4 °C
- Boiling Point: 362.9±21.0 °C(Predicted)
- PSA: 37.3
- pka: 4.33±0.10(Predicted)
Benzoic acid, 4-(1-ethylcyclohexyl)- Related Literature
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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